Cas no 139393-90-1 (3-Pyridinecarbonitrile, 5-ethyl-2-methoxy-6-methyl-)

• Product Name: 3-Pyridinecarbonitrile, 5-ethyl-2-methoxy-6-methyl-
• CAS No: 139393-90-1
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1268644
• PubChem ID: 10442228
• Update Time: 2025-04-20

3-Pyridinecarbonitrile, 5-ethyl-2-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 5-ethyl-2-methoxy-6-methyl-
• 5-ethyl-2-methoxy-6-methyl-3-Pyridinecarbonitrile
• DA-10798
• 139393-90-1
• 2-methoxy-3-cyano-5-ethyl-6-methylpyridine
• SCHEMBL9262255
• GZFWZDGHNBJOTE-UHFFFAOYSA-N

• Inchi： 1S/C10H12N2O/c1-4-8-5-9(6-11)10(13-3)12-7(8)2/h5H,4H2,1-3H3
• InChI Key： GZFWZDGHNBJOTE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C#N)C=C(C(C)=N1)CC

Computed Properties

• Exact Mass: 176.09506
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9Ų

Experimental Properties

• PSA: 45.91